Cas no 76256-33-2 (Ethanone, 1,1'-(dithiodi-2,1-phenylene)bis-)

• Product Name: Ethanone, 1,1'-(dithiodi-2,1-phenylene)bis-
• CAS No: 76256-33-2
• MF: C₁₆H₁₄O₂S₂
• MW: 302.411161899567
• CID: 538109
• PubChem ID: 12354277
• Update Time: 2025-04-19

Ethanone, 1,1'-(dithiodi-2,1-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1,1'-(dithiodi-2,1-phenylene)bis-
• 1-[2-[(2-acetylphenyl)disulfanyl]phenyl]ethanone
• DTXSID10493601
• 1,1'-[Disulfanediyldi(2,1-phenylene)]di(ethan-1-one)
• SCHEMBL226117
• 76256-33-2

• Inchi： 1S/C16H14O2S2/c1-11(17)13-7-3-5-9-15(13)19-20-16-10-6-4-8-14(16)12(2)18/h3-10H,1-2H3
• InChI Key： DWYLEEOHUAYTPN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(C)=O)SC1C=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 302.04352203g/mol
• Monoisotopic Mass: 302.04352203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.7Ų